Cas no 1804853-07-3 (3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine
• CAS No: 1804853-07-3
• MF: C₆H₃ClF₂N₂O₃
• MW: 224.549427270889
• CID: 4869851
• Update Time: 2025-05-23

3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine

• Inchi： 1S/C6H3ClF2N2O3/c7-2-1-3(12)6(11(13)14)10-4(2)5(8)9/h1,5,12H
• InChI Key： QJZVPSBTNIWSDW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C([N+](=O)[O-])N=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.5
• Topological Polar Surface Area: 78.9

Additional information on 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine

Introduction to 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine (CAS No. 1804853-07-3)

3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine, identified by the CAS number 1804853-07-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and synthetic utility. The structural features of 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine, particularly the presence of a chloro group, a difluoromethyl substituent, and hydroxyl as well as nitro functional groups, contribute to its unique chemical properties and reactivity. These attributes make it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates and crop protection agents.

The compound's molecular structure imparts a balance of electronic and steric effects that are highly relevant in medicinal chemistry. The chloro group, for instance, can participate in various chemical reactions such as nucleophilic substitution, enhancing the compound's versatility in synthetic pathways. Meanwhile, the difluoromethyl moiety is known to influence metabolic stability and binding affinity in drug molecules, making it a popular choice in the design of bioactive compounds. The hydroxy and nitro groups further contribute to its reactivity, allowing for modifications that can fine-tune its pharmacological profile.

In recent years, there has been a surge in research focused on nitropyridines due to their broad spectrum of biological activities. Studies have demonstrated that nitropyridines can exhibit properties ranging from antimicrobial to anticancer effects. Specifically, derivatives of nitropyridine have been investigated for their potential in inhibiting enzymes involved in inflammation and cancer progression. The compound 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine is no exception and has been explored in several preclinical studies for its pharmacological potential.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel molecules with improved efficacy and reduced toxicity. For example, modifications at the chloro and difluoromethyl positions have been shown to enhance binding interactions with target proteins, leading to more potent biological responses. Additionally, the presence of both hydroxyl and nitro groups provides multiple sites for further functionalization, allowing chemists to tailor the compound's properties to specific needs.

The agrochemical industry has also shown interest in this compound due to its potential applications in crop protection. Nitropyridines have been found to possess herbicidal and pesticidal properties, making them valuable candidates for developing new formulations. The structural features of 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine, such as the electron-withdrawing nature of the nitro group and the lipophilic influence of the difluoromethyl moiety, contribute to its activity against various plant pathogens. This dual functionality makes it an attractive candidate for designing next-generation agrochemicals that are both effective and environmentally sustainable.

Advances in synthetic methodologies have further enhanced the accessibility of this compound, enabling researchers to produce it on a larger scale with greater purity. Techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated hydrogenation have been employed to streamline its synthesis. These improvements not only reduce production costs but also allow for more efficient exploration of its derivatives. As a result, there is growing optimism that 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine will continue to play a pivotal role in future research endeavors.

The compound's versatility extends beyond pharmaceuticals and agrochemicals; it also finds applications in material science and catalysis. For instance, certain derivatives have been investigated for their ability to act as ligands in transition metal catalysis, facilitating various organic transformations. The unique electronic properties imparted by the functional groups make it an intriguing candidate for designing novel catalysts with enhanced performance.

In conclusion,3-Chloro-2-(difluoromethyl)-5-hydroxy-6-nitropyridine (CAS No. 1804853-07-3) is a multifaceted compound with significant potential across multiple industries. Its structural features enable diverse applications in pharmaceuticals, agrochemicals, material science, and catalysis. As research continues to uncover new synthetic pathways and biological activities,this compound is poised to remain at the forefront of scientific innovation.